Cas no 2411310-44-4 (N-(2,2-difluoroethyl)-N-(1,1-dioxo-1lambda6-thian-4-yl)but-2-ynamide)

• Product Name: N-(2,2-difluoroethyl)-N-(1,1-dioxo-1lambda6-thian-4-yl)but-2-ynamide
• CAS No: 2411310-44-4
• MF: C₁₁H₁₅F₂NO₃S
• MW: 279.303508996964
• CID: 5416218
• PubChem ID: 146107642
• Update Time: 2025-10-25

N-(2,2-difluoroethyl)-N-(1,1-dioxo-1lambda6-thian-4-yl)but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• EN300-26576428
• Z2637592937
• N-(2,2-Difluoroethyl)-N-(1,1-dioxothian-4-yl)but-2-ynamide
• N-(2,2-difluoroethyl)-N-(1,1-dioxo-1lambda6-thian-4-yl)but-2-ynamide
• 2411310-44-4
• N-(2,2-Difluoroethyl)-N-(tetrahydro-1,1-dioxido-2H-thiopyran-4-yl)-2-butynamide

• Inchi： 1S/C11H15F2NO3S/c1-2-3-11(15)14(8-10(12)13)9-4-6-18(16,17)7-5-9/h9-10H,4-8H2,1H3
• InChI Key： FTLSURNAZXJVAK-UHFFFAOYSA-N
• SMILES： C(N(CC(F)F)C1CCS(=O)(=O)CC1)(=O)C#CC

Computed Properties

• Exact Mass: 279.07407084g/mol
• Monoisotopic Mass: 279.07407084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 434.5±55.0 °C(Predicted)
• pka: -5.91±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-(2,2-difluoroethyl)-N-(1,1-dioxo-1lambda6-thian-4-yl)but-2-ynamide

N-(2,2-Difluoroethyl)-N-(1,1-Dioxo-1λ6-Thian-4-Yl)But-2-Ynamide: A Comprehensive Overview

N-(2,2-Difluoroethyl)-N-(1,1-dioxo-1λ6-thian-4-yl)but-2-ynamide, commonly referred to by its CAS number NO2411310-44-4, is a highly specialized organic compound with significant applications in contemporary chemical research. This compound has garnered attention due to its unique structural properties and potential utility in various fields, including pharmaceuticals and materials science. Recent studies have highlighted its role in advancing drug delivery systems and enhancing the efficiency of organic synthesis processes.

The molecular structure of N-(2,2-difluoroethyl)-N-(1,1-dioxo-1λ6-thian-4-yl)but-2-ynamide is characterized by a combination of functional groups that confer it with distinctive chemical reactivity. The presence of the but-2-yne group introduces a level of unsaturation that enhances its ability to participate in conjugate addition reactions. Meanwhile, the 1,1-dioxo-thiane moiety contributes to the compound's stability and solubility properties. These features make it an ideal candidate for exploring novel synthetic pathways and optimizing reaction conditions in organic chemistry.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure of this compound. By employing density functional theory (DFT) calculations, scientists have been able to map the distribution of electron density across the molecule. This has provided valuable information about the reactivity of key functional groups and has facilitated the design of more efficient synthetic strategies. For instance, studies have shown that the difluoroethyl group can act as a directing unit in nucleophilic substitution reactions, thereby streamlining the synthesis of complex molecules.

In terms of practical applications, N-(2,2-difluoroethyl)-N-(1,1-dioxo-1λ6-thian-4-yl)but-2-ynamide has demonstrated potential as an intermediate in the production of advanced materials. Its ability to undergo controlled polymerization under specific conditions has led to its consideration in the development of high-performance polymers for use in aerospace and electronics industries. Furthermore, its role as a catalyst in certain organic transformations has been explored, with promising results indicating enhanced reaction rates and selectivity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the preparation of the thiane derivative through sulfur-based cyclization reactions and subsequent functionalization with the difluoroethyl group. Recent innovations in catalytic systems have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of N-(2,2-difluoroethyl)-N-(1,1-dioxo-1λ6-thian-4-yl)but-2-ynamide. Preliminary findings suggest that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further studies are required to fully understand its long-term impact on ecosystems and ensure its safe utilization in industrial settings.

In conclusion, N-(2,2-difluoroethyl)-N-(1,1-dioxo-1λ6-thian-4-yl)but-2-ynamide represents a cutting-edge compound with vast potential across multiple disciplines. Its unique chemical properties and versatile functionality continue to drive innovative research efforts aimed at unlocking new applications and improving existing processes. As advancements in analytical techniques and synthetic methodologies unfold, this compound is poised to play an increasingly significant role in shaping the future of chemical science.